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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of picoxystrobin with other widely
used fungicides, supported by experimental data. The information is intended to assist
researchers and professionals in drug development in understanding the relative performance
of these compounds in controlling key plant pathogens.

Introduction to Picoxystrobin and Strobilurin
Fungicides

Picoxystrobin is a broad-spectrum, systemic fungicide belonging to the strobilurin class
(Quinone outside Inhibitors, Qol).[1] Like other strobilurins such as azoxystrobin and
pyraclostrobin, picoxystrobin acts by inhibiting mitochondrial respiration in fungi, a crucial
process for their growth and reproduction.[1][2][3] This is achieved by blocking electron transfer
at the Quinone outside (Qo) site of the cytochrome bcl complex (Complex Ill) in the
mitochondrial respiratory chain.[4][5][6] This specific mode of action is highly effective but also
carries a risk of resistance development, making it essential to use these fungicides in rotation
or combination with other modes of action.[2][6]
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Key Properties of Picoxystrobin

Picoxystrobin exhibits both preventive and curative properties and is characterized by its
systemic and translaminar movement within the plant.[7] It is used to control a wide range of
diseases in crops like cereals, soybeans, fruits, and vegetables.[1][8]

Comparative Efficacy Data

The following tables summarize quantitative data from various field trials, comparing the
efficacy of picoxystrobin with other fungicides against significant plant diseases.

Table 1: Control of Asian Soybean Rust (Phakopsora
pachyrhizi)
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Table 2: Control of Wheat Foliar Diseases (Stagonospora

I IF | s
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Fungicide Progress AUDPC - Yield (t/ha) - Yield (t/ha) -
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Treatment Curve 2004 2003 2004
(AUDPC) -
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Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of efficacy studies.
Below are summaries of the experimental protocols used in the cited studies.

Protocol for Asian Soybean Rust Efficacy Trial

o Experimental Design: Randomized complete block design with four replications.[1][9]

e Plot Size: Plots consisted of 8 sowing lines of 5 meters in length, with a useful area of 5.4
m2.[9]

o Cultivar and Sowing: Soybean cultivar M6410 was used with a spacing of 0.45 m between
lines, aiming for a final population of 290,000 plants per hectare.[9]

o Fungicide Application: Applications were carried out using a backpack sprayer with constant
pressure (CO2), equipped with AIXR 110015 spray tips. The spray volume was 200 L/ha.[1]
[9] Applications were made at specific soybean growth stages (e.g., V8, R1, R4).[9]

¢ Disease Assessment: The severity of Asian soybean rust was evaluated by determining the
percentage of leaf area with symptoms, using a standard diagrammatic scale. Evaluations
were performed at set intervals after the first fungicide application.[1] Control efficiency was
calculated based on the final severity data.[1]

» Yield Measurement: Soybeans were harvested manually from the useful area of each plot.
After threshing and cleaning, the grain moisture was determined and adjusted to 13%. The
final yield was expressed in kg/ha .[1]

Protocol for Wheat Foliar Disease Efficacy Trial

o Experimental Design: A randomized, complete block design with four replications was used
on an existing stand of winter wheat.[11]

¢ Fungicide Application: Fungicides were applied using a tractor-mounted boom sprayer.
Application timings corresponded to specific growth stages (e.g., Feekes growth stage 6 for
the first application and Feekes growth stage 9 for the second).[11] Different nozzle types
and water volumes were used for vegetative and heading stage applications.[11]
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+ Disease Assessment: Foliar disease severity was assessed on the upper three leaves (flag
leaf, F-1, F-2) at different growth stages. The Area Under the Disease Progress Curve
(AUDPC) was calculated from these assessments to represent the total disease pressure

over the season.[10]

¢ Yield and Grain Quality: The trial was harvested using a combine equipped with a system to

measure grain weight, test weight, and moisture.[11]

Visualizing Mechanisms and Workflows

The following diagrams, created using Graphviz (DOT language), illustrate the mode of action
of Qol fungicides and a typical experimental workflow for fungicide efficacy trials.
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Caption: Mode of action of Picoxystrobin (a Qol fungicide) inhibiting the fungal electron
transport chain.
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Caption: General experimental workflow for a comparative fungicide efficacy field trial.

Conclusion

The experimental data indicates that picoxystrobin, often in combination with triazoles, provides
effective control of major fungal diseases such as Asian soybean rust and various wheat foliar
pathogens.[9][10] Its performance is comparable to, and in some cases may differ from, other
leading strobilurin fungicides like azoxystrobin and pyraclostrobin, depending on the specific
pathogen and environmental conditions. As with all single-site mode of action fungicides, a key
consideration for the sustainable use of picoxystrobin is the implementation of robust
resistance management strategies, including rotation and mixture with fungicides from different
FRAC groups.[2][5] The provided data and protocols serve as a valuable resource for
researchers in the ongoing development and evaluation of effective disease management
strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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